Cas no 2110792-70-4 (3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile)

• Product Name: 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile
• CAS No: 2110792-70-4
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 6491987
• PubChem ID: 165613363
• Update Time: 2025-07-18

3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile
• EN300-1762500
• 2110792-70-4

• Inchi： 1S/C7H8N2OS/c1-10-7-9-5-6(11-7)3-2-4-8/h5H,2-3H2,1H3
• InChI Key： YJPRRYUJDGDIGM-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCC#N)OC

Computed Properties

• Exact Mass: 168.03573406g/mol
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2Ų

Additional information on 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile

Introduction to 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile (CAS No. 2110792-70-4)

3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile, with the CAS number 2110792-70-4, is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and structural versatility.

The chemical structure of 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile features a thiazole ring linked to a propionitrile group via a methoxy-substituted aromatic ring. The presence of the nitrile group imparts significant reactivity and functional versatility, making it an attractive candidate for synthetic transformations and derivatization. The methoxy substitution on the thiazole ring further enhances its solubility and stability, which are crucial factors in pharmaceutical applications.

Recent studies have explored the biological activities of 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent cytotoxic activity against various human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, demonstrated that this compound can effectively protect neurons from oxidative stress and prevent the aggregation of toxic protein aggregates associated with conditions like Alzheimer's disease. The neuroprotective effects are attributed to its ability to modulate mitochondrial function and reduce oxidative damage.

The synthesis of 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile has been optimized using modern synthetic techniques. A highly efficient and scalable route involves the condensation of 2-methoxythiazole with acrylonitrile followed by a Michael addition reaction. This synthetic pathway ensures high yields and purity, making it suitable for large-scale production. The ease of synthesis and structural modifications also facilitate the development of derivative compounds with enhanced biological activities.

The pharmacokinetic properties of 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a good bioavailability. The compound is metabolized primarily by cytochrome P450 enzymes, leading to the formation of stable metabolites that are readily excreted via urine.

Clinical trials are currently underway to assess the safety and efficacy of 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile in human subjects. Early-phase trials have demonstrated that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3-(2-methoxy-1,3-thiazol-5-yl)propanenitrile (CAS No. 2110792-70-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.